Cas no 886497-70-7 (methyl 7-cyclopropylpyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: methyl 7-cyclopropylpyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 886497-70-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD06740555
• CID: 3060463
• PubChem ID: 7174231
• Update Time: 2025-06-14

methyl 7-cyclopropylpyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Cyclopropyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid methyl ester
• methyl 7-cyclopropylpyrazolo1,5-apyrimidine-2-carboxylate
• methyl7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• BBL040361
• 7-Cyclopropyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester
• EN300-230298
• CCG-323999
• AKOS000314434
• methyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• CS-0302032
• STK350230
• 886497-70-7
• DTXSID901187638

• MDL： MFCD06740555
• Inchi： 1S/C11H11N3O2/c1-16-11(15)8-6-10-12-5-4-9(7-2-3-7)14(10)13-8/h4-7H,2-3H2,1H3
• InChI Key： LMGDCQPGJBSJMD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2N=CC=C(C3CC3)N2N=1)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

methyl 7-cyclopropylpyrazolo1,5-apyrimidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 7-cyclopropylpyrazolo1,5-apyrimidine-2-carboxylate

Comprehensive Overview of Methyl 7-Cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 886497-70-7)

Methyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 886497-70-7) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique cyclopropyl substitution and methyl ester functional group, which contribute to its diverse reactivity and applications. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules, making it a valuable intermediate in drug discovery.

The compound's molecular framework combines a pyrazolo[1,5-a]pyrimidine core with a cyclopropyl moiety, enhancing its stability and enabling selective modifications. Its methyl carboxylate group further allows for versatile derivatization, catering to modern medicinal chemistry needs. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies and antibiotic alternatives.

In the context of green chemistry, methyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylate has garnered attention for its potential in sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, addressing the industry's shift toward low-waste processes. This aligns with global trends like ESG (Environmental, Social, and Governance) compliance and the push for biodegradable chemicals.

From a commercial perspective, the compound's CAS No. 886497-70-7 is frequently searched in databases like Reaxys and SciFinder, reflecting its relevance in high-value intermediates markets. Its applications span crop protection formulations and veterinary pharmaceuticals, responding to rising concerns about food security and animal health. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with GMP standards.

Innovations in AI-driven drug design have also spotlighted this compound. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Such advancements address frequent queries about structure-activity relationships (SAR) and fragment-based drug discovery. Additionally, its patent landscape reveals growing IP activity, particularly in oncology and CNS disorders.

To summarize, methyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylate exemplifies the convergence of synthetic versatility and therapeutic potential. Its interdisciplinary applications—from precision agriculture to next-gen therapeutics—make it a compound of enduring scientific and industrial interest.